Cas no 2228978-92-3 (4-(3-methylfuran-2-yl)methylpiperidin-4-ol)

• Product Name: 4-(3-methylfuran-2-yl)methylpiperidin-4-ol
• CAS No: 2228978-92-3
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6024104
• PubChem ID: 165782508
• Update Time: 2025-06-10

4-(3-methylfuran-2-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylfuran-2-yl)methylpiperidin-4-ol
• 4-[(3-methylfuran-2-yl)methyl]piperidin-4-ol
• EN300-1739319
• 2228978-92-3

• Inchi： 1S/C11H17NO2/c1-9-2-7-14-10(9)8-11(13)3-5-12-6-4-11/h2,7,12-13H,3-6,8H2,1H3
• InChI Key： ALNHTJZPEXCVKX-UHFFFAOYSA-N
• SMILES： OC1(CC2=C(C)C=CO2)CCNCC1

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.4Ų

Additional information on 4-(3-methylfuran-2-yl)methylpiperidin-4-ol

Chemical Profile of 4-(3-methylfuran-2-yl)methylpiperidin-4-ol (CAS No: 2228978-92-3)

4-(3-methylfuran-2-yl)methylpiperidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228978-92-3, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a piperidine core substituted with a 3-methylfuran moiety, has garnered attention due to its structural complexity and potential biological activities. The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility and binding affinity in biological targets, while the 3-methylfuran substituent introduces unique electronic and steric properties that can influence the compound's interactions with biological systems.

The synthesis of 4-(3-methylfuran-2-yl)methylpiperidin-4-ol involves multi-step organic transformations, typically starting from readily available precursors. The introduction of the piperidine ring often requires cyclization reactions, such as the Bischler-Napieralski reaction or the Pomeranz-Fritsch indole synthesis, depending on the desired substitution pattern. The subsequent attachment of the 3-methylfuran group may involve nucleophilic substitution or metal-catalyzed cross-coupling reactions, such as Suzuki or Heck couplings, to achieve high regioselectivity and yield. These synthetic strategies highlight the compound's synthetic accessibility and its suitability for further derivatization in drug development pipelines.

In recent years, 4-(3-methylfuran-2-yl)methylpiperidin-4-ol has been explored for its potential pharmacological applications. The combination of the piperidine and furan moieties suggests possible interactions with various biological targets, including enzymes and receptors involved in neurological disorders, inflammation, and metabolic diseases. Preliminary computational studies have indicated that this compound may exhibit binding affinity to certain G-protein coupled receptors (GPCRs), which are critical targets in modern drug design due to their involvement in a wide range of physiological processes.

One of the most promising areas of research involving 4-(3-methylfuran-2-yl)methylpiperidin-4-ol is its potential as an intermediate in the development of novel therapeutics for central nervous system (CNS) disorders. Piperidine derivatives are well-documented for their ability to cross the blood-brain barrier (BBB), making them attractive candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of the 3-methylfuran group may further modulate pharmacokinetic properties, potentially enhancing brain penetration while minimizing off-target effects. Current research is focused on optimizing synthetic routes to improve yields and purity, enabling more extensive pharmacological evaluation.

Additionally, 4-(3-methylfuran-2-yl)methylpiperidin-4-ol has shown promise in preclinical models as a modulator of inflammatory pathways. In vitro studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of pro-inflammatory mediators like prostaglandins and leukotrienes, which contribute to conditions such as rheumatoid arthritis and inflammatory bowel disease. By targeting these pathways, 4-(3-methylfuran-2-yl)methylpiperidin-4-ol could serve as a lead compound for developing anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The structural features of 4-(3-methylfuran-2-yl)methylpiperidin-4-ol also make it a valuable scaffold for developing kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The piperidine ring provides a suitable platform for designing molecules that can selectively inhibit specific kinases by mimicking natural substrates or interfering with ATP binding. The 3-methylfuran substituent can be further functionalized to enhance binding interactions with target kinases, potentially leading to the discovery of novel anticancer agents.

In conclusion, 4-(3-methylfuran-2-yl)methylpiperidin-4-ol (CAS No: 2228978-92-3) represents a fascinating compound with diverse potential applications in pharmaceutical research. Its unique structural composition positions it as a versatile intermediate for developing drugs targeting neurological disorders, inflammation, and cancer. As synthetic methodologies continue to evolve and computational techniques improve our understanding of molecular interactions, compounds like 4-(3-methylfuran)-methyl-piperidin - 4 - ol are likely to play an increasingly important role in the next generation of therapeutic agents. Further exploration into its pharmacological properties and optimization of its synthetic routes will undoubtedly yield significant advancements in drug discovery and development.